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Compound of Interest

Compound Name: 9-Oxononanoic acid

Cat. No.: B1198783

This technical guide provides a comprehensive overview of 9-oxononanoic acid, covering its
chemical identity, physicochemical properties, biological significance, and synthesis. It is
intended for researchers, scientists, and professionals in drug development and related fields.

Nomenclature and Chemical Identity

The compound commonly known as 9-oxononanoic acid is systematically named 9-
oxononanoic acid according to IUPAC nomenclature.[1][2][3] It is @ medium-chain oxo-fatty
acid, characterized by a nine-carbon aliphatic chain terminating in a carboxylic acid group at
one end and an aldehyde group at the other.[1][4] This bifunctional nature makes it a molecule
of significant interest in both chemical synthesis and biological systems.

Synonyms:

Azelaaldehydic Acid[5]

8-Formyloctanoic acid[4]

9-Ketononanoic acid[1][4]

Azelaic Semialdehyde[1]

Nonanal-9-oic Acid[1]
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Physicochemical and Spectroscopic Data

The key properties of 9-oxononanoic acid are summarized below. This data is crucial for its
handling, characterization, and application in experimental settings.

Property Value Reference(s)
IUPAC Name 9-oxononanoic acid [11[2][3]

CAS Number 2553-17-5 [3][5]
Molecular Formula CoH1603 [11[5]16]
Molecular Weight 172.22 g/mol [1][2][6]
Appearance Solid [51[7]

Slightly soluble in Chloroform
Solubility and Methanol; Practically [518]
insoluble in water.

1H NMR Shift (Aldehyde) ~9.76 ppm (triplet) [9]

1H NMR Shift (Carboxyl) ~2.35 ppm (triplet) [9]
WLGDDELKYAWBBL-

InChl Key [1][2][5]
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Biological Significance and Signaling Pathways

9-Oxononanoic acid is a significant secondary product of lipid peroxidation, particularly from
the autoxidation of linoleic acid, a common polyunsaturated fatty acid in cell membranes.[5][10]
[11] Its formation in biological systems is linked to oxidative stress and has implications for
various physiological and pathological processes.

Key Biological Activities:

¢ Induction of Arachidonate Cascade: 9-Oxononanoic acid has been identified as a primary
inducer of phospholipase Az (PLA2) activity.[10][11][12] PLA:z is a key enzyme that initiates
the arachidonic acid cascade by releasing arachidonic acid from membrane phospholipids.
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o Thromboxane Production and Platelet Aggregation: By activating PLAz, 9-oxonhonanoic
acid leads to the production of thromboxane Az (TxAz), a potent mediator of platelet
aggregation and vasoconstriction.[10][11] This suggests a potential role for 9-oxononanoic
acid in the development of thrombotic diseases.[10]

o Regulation of Lipid Metabolism: It has been shown to decrease de novo fatty acid synthesis
in the liver and increase hepatic carnitine palmitoyltransferase activity, which is an indicator
of B-oxidation.[5][7][13]

The signaling pathway initiated by 9-oxononanoic acid is critical in understanding its pro-
inflammatory and prothrombotic effects.
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Signaling pathway of 9-Oxononanoic Acid.
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Experimental Protocols: Synthesis of 9-
Oxononanoic Acid

A prominent method for synthesizing 9-oxononanoic acid is through a biocatalytic, two-step
enzymatic cascade starting from linoleic acid.[14][15] This process is valued for its high
selectivity and environmentally friendly conditions.

Objective: To synthesize 9-oxononanoic acid from linoleic acid using a successive two-step
enzymatic reaction involving lipoxygenase (LOX) and hydroperoxide lyase (HPL).

Materials:

 Linoleic acid

e 9S-lipoxygenase (LOX) from Solanum tuberosum

e 9/13-hydroperoxide lyase (HPL) from Cucumis melo

» Buffer solution (e.qg., borate buffer, pH adjusted as needed)
o Organic solvent for extraction (e.g., ethyl acetate)

» Deionized water

Protocol:

Step 1: Lipoxygenase (LOX) Reaction

Prepare a reaction mixture by dissolving linoleic acid in an appropriate buffer. The optimal pH
for LOX is typically slightly basic.[16]

o Add 9S-lipoxygenase to the reaction mixture to initiate the conversion of linoleic acid.[16]

 Incubate the mixture at the optimal temperature for LOX (e.g., 25°C) with continuous stirring
and aeration to ensure an adequate supply of oxygen.[16]

» Monitor the formation of the intermediate, 9S-hydroperoxyoctadecadienoic acid (9S-
HPODE), using a suitable analytical technique such as HPLC.[16]
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Step 2: Hydroperoxide Lyase (HPL) Reaction

e Once the conversion of linoleic acid to 9S-HPODE is complete, adjust the pH of the reaction
mixture to the optimal level for HPL activity (e.g., pH 6.5-7.0).[16]

e Add 9/13-hydroperoxide lyase to the mixture. This enzyme rapidly cleaves the 9S-HPODE
intermediate.[14][15]

e The HPL reaction is very fast; allow it to proceed for a short duration (e.g., one minute) to
minimize product degradation.[16]

Step 3: Product Extraction and Purification
e Promptly terminate the HPL reaction.

o Extract the product, 9-oxononanoic acid, from the aqueous reaction mixture using an
organic solvent.

» Purify the extracted compound using standard chromatographic techniques to obtain high-
purity 9-oxononanoic acid.

This successive, one-pot process has been reported to achieve yields as high as 73%.[14][15]

Applications in Research and Drug Development

9-Oxononanoic acid serves as a valuable molecule in several areas of research and
development:

e Biopolymer Precursor: Its bifunctional nature makes it an interesting monomer building block
for the synthesis of novel biopolymers.[14][15]

* Metabolic Research: It is used as a tool to study lipid metabolism, particularly the regulation
of hepatic lipogenesis and fatty acid oxidation.[13]

o Drug Discovery: As an endogenous signaling molecule that activates the PLA:z pathway, it is
a subject of interest in the study of inflammatory and cardiovascular diseases, potentially
serving as a biomarker or a target for therapeutic intervention.[10][11]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Enzymatic_Synthesis_of_9_Oxononanoic_Acid.pdf
https://pubmed.ncbi.nlm.nih.gov/23934656/
https://www.researchgate.net/publication/255735921_Synthesis_of_9-Oxononanoic_Acid_a_Precursor_for_Biopolymers
https://www.benchchem.com/pdf/Technical_Support_Center_Enzymatic_Synthesis_of_9_Oxononanoic_Acid.pdf
https://www.benchchem.com/product/b1198783?utm_src=pdf-body
https://www.benchchem.com/product/b1198783?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23934656/
https://www.researchgate.net/publication/255735921_Synthesis_of_9-Oxononanoic_Acid_a_Precursor_for_Biopolymers
https://www.benchchem.com/product/b1198783?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23934656/
https://www.researchgate.net/publication/255735921_Synthesis_of_9-Oxononanoic_Acid_a_Precursor_for_Biopolymers
https://www.benchchem.com/product/b016432
https://pmc.ncbi.nlm.nih.gov/articles/PMC3652295/
https://www.jstage.jst.go.jp/article/jcbn/52/3/52_12-110/_html/-char/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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